1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl quinoxaline-2-carboxylate
Description
1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl quinoxaline-2-carboxylate is an organic compound, belonging to the class of heterocyclic compounds. This compound is used in research studies and in laboratory experiments for various purposes. It has a wide range of applications in medicinal chemistry, biochemistry and physiological research. It has been studied for its potential to act as a therapeutic agent, as well as for its ability to serve as a model compound for further research.
Scientific Research Applications
Anti-Cancer Properties
The benzothiazole ring system has been extensively explored for its anti-cancer potential. This compound, with its unique structure, may exhibit cytotoxic effects against cancer cells. Researchers have investigated its role in inhibiting tumor growth, inducing apoptosis, and disrupting cancer cell signaling pathways .
Anti-Bacterial Activity
Quinoxaline derivatives, including our compound of interest, have demonstrated antibacterial properties. They could serve as potential agents against bacterial infections. Further studies are needed to explore their mechanism of action and efficacy .
Anti-Tuberculosis Applications
Given the global health burden of tuberculosis, novel anti-tubercular compounds are crucial. Our compound might offer a new avenue for combating this infectious disease. Researchers have synthesized and tested benzothiazole-based molecules for their anti-tubercular activity .
Anti-Inflammatory Effects
Inflammation plays a pivotal role in various diseases. Benzothiazoles have been investigated as anti-inflammatory agents. Our compound could potentially modulate inflammatory pathways, making it relevant for conditions like arthritis, asthma, and autoimmune disorders .
Neuroprotective Potential
Benzothiazoles have shown promise in protecting neurons from damage. Neurodegenerative diseases, such as Parkinson’s and Alzheimer’s, could benefit from compounds like ours. Investigations into its neuroprotective mechanisms are ongoing .
Fluorescent Materials and Imaging Reagents
The benzothiazole moiety contributes to the compound’s fluorescence properties. Researchers have explored its use as a fluorescent probe for cellular imaging. Its unique emission characteristics make it valuable in bioimaging applications .
properties
IUPAC Name |
[1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl] quinoxaline-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N4O3S/c1-26-16-7-4-8-17-18(16)23-20(28-17)24-10-12(11-24)27-19(25)15-9-21-13-5-2-3-6-14(13)22-15/h2-9,12H,10-11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MCUWYKVOTJPVTA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C2C(=CC=C1)SC(=N2)N3CC(C3)OC(=O)C4=NC5=CC=CC=C5N=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N4O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Methoxybenzo[d]thiazol-2-yl)azetidin-3-yl quinoxaline-2-carboxylate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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